Cas no 797060-52-7 (methyl 5-amino-6-bromo-pyridine-2-carboxylate)

Methyl 5-amino-6-bromo-pyridine-2-carboxylate is a versatile pyridine derivative used as a key intermediate in pharmaceutical and agrochemical synthesis. Its structure features both an amino and a bromo substituent, enabling selective functionalization for further derivatization. The methyl ester group enhances solubility and reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds due to its stability and compatibility with diverse reaction conditions. High purity grades ensure consistent performance in research and industrial applications. Proper handling under inert conditions is recommended to preserve its reactivity.

methyl 5-amino-6-bromo-pyridine-2-carboxylate structure

797060-52-7 structure

Product Name:methyl 5-amino-6-bromo-pyridine-2-carboxylate

CAS No:797060-52-7

MF:C₇H₇BrN₂O₂

MW:231.046680688858

MDL:MFCD16036645

CID:1011856

PubChem ID:73013034

Update Time:2025-06-08

methyl 5-amino-6-bromo-pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- methyl 5-amino-6-bromopicolinate
- Methyl 5-amino-6-bromo-2-pyridinecarboxylate
- methyl 5-amino-6-bromo-pyridine-2-carboxylate
- Methyl 5-amino-6-bromopyridine-2-carboxylate
- CS-0144814
- F30314
- DB-352094
- 5-Amino-6-bromo-pyridine-2-carboxylic acid methyl ester
- AKOS023413074
- DS-12638
- methyl5-amino-6-bromopicolinate
- BQRNYEXDPHWQLV-UHFFFAOYSA-N
- 797060-52-7
- SCHEMBL4879193
- XGB06052
- WLZ3517
- SY260142
- MFCD16036645
- EN300-117805
- MDL： MFCD16036645
- Inchi： 1S/C7H7BrN2O2/c1-12-7(11)5-3-2-4(9)6(8)10-5/h2-3H,9H2,1H3
- InChI Key： BQRNYEXDPHWQLV-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC(N)=C(Br)N=1)OC

Computed Properties

Exact Mass: 229.96909g/mol
Monoisotopic Mass: 229.96909g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 65.2Å²

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